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Compound of Interest

Compound Name: To-Pro-1

Cat. No.: B136677 Get Quote

Essential Safety and Handling Guide for To-Pro-
1
For researchers, scientists, and drug development professionals utilizing To-Pro-1, a

comprehensive understanding of its handling, safety, and disposal is paramount. This guide

provides essential, immediate safety and logistical information, including operational and

disposal plans, to ensure the safe and effective use of this fluorescent nucleic acid stain.

Personal Protective Equipment (PPE)
When handling To-Pro-1, which is typically supplied in a dimethyl sulfoxide (DMSO) solution, a

comprehensive approach to personal protection is crucial. The following PPE is recommended

to minimize exposure and ensure laboratory safety.
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PPE Category Recommended Equipment
Specifications and
Rationale

Eye and Face Protection

Safety glasses with side

shields or safety goggles. A

face shield may be necessary

when there is a risk of

splashing.

To protect against splashes of

the To-Pro-1/DMSO solution,

which can cause eye irritation.

Hand Protection Chemical-resistant gloves.

Butyl rubber or nitrile rubber

gloves are recommended for

handling DMSO. It is important

to inspect gloves for any signs

of degradation or puncture

before use and to change

them frequently.

Body Protection Laboratory coat.

A fully buttoned lab coat

provides a barrier against

accidental spills and splashes.

Respiratory Protection

Not generally required for

small-scale laboratory use

when handled in a well-

ventilated area or a chemical

fume hood.

If there is a potential for

aerosolization or if working

with larger quantities in a

poorly ventilated space, a

respirator may be necessary.

Consult your institution's

environmental health and

safety (EHS) office for specific

guidance.

Immediate Safety and Handling Protocols
Adherence to proper handling procedures is critical to prevent exposure and contamination.

Storage and Stability:
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Parameter Recommendation

Storage Temperature Store the To-Pro-1 solution at -20°C.

Light Sensitivity
Protect from light to prevent photobleaching of

the fluorescent dye.

Moisture

Store in a desiccated environment to prevent

moisture contamination, which can affect the

stability of the compound.

General Stability

Cyanine dyes, the family to which To-Pro-1

belongs, are generally chemically stable.[1]

However, repeated freeze-thaw cycles should

be avoided to maintain the integrity of the

solution.

Handling Precautions:

Always handle To-Pro-1 in a well-ventilated area, preferably within a chemical fume hood.

Avoid direct contact with skin, eyes, and clothing.[2] In case of contact, immediately flush the

affected area with copious amounts of water for at least 15 minutes.[2]

Do not eat, drink, or smoke in areas where To-Pro-1 is handled.

Wash hands thoroughly after handling the substance.[2]

Disposal Plan
Proper disposal of To-Pro-1 and any contaminated materials is essential to prevent

environmental contamination and ensure regulatory compliance.

Waste Segregation and Collection:

Liquid Waste:

Collect all waste solutions containing To-Pro-1 and DMSO in a designated, leak-proof,

and clearly labeled hazardous waste container.
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The container should be labeled as "Hazardous Waste: Contains To-Pro-1 and Dimethyl

Sulfoxide (DMSO)".

Do not mix with other waste streams unless explicitly permitted by your institution's EHS

guidelines.

Solid Waste:

Contaminated solid waste, such as pipette tips, gloves, and paper towels, should be

collected in a separate, clearly labeled hazardous waste bag or container.

The container should be labeled as "Hazardous Waste: Solid materials contaminated with

To-Pro-1 and DMSO".

Disposal Procedure:

Consult EHS: Contact your institution's Environmental Health and Safety (EHS) department

for specific guidance on the disposal of chemical waste.

Waste Pickup: Arrange for the collection of the hazardous waste by a certified waste disposal

vendor, as coordinated by your EHS department.

Do Not Pour Down the Drain: Under no circumstances should To-Pro-1/DMSO solutions be

poured down the sink.[3]

Experimental Protocols
Detailed Protocol for Staining Dead or Fixed Cells for Fluorescence Microscopy:

Reagent Preparation:

Allow the 1 mM To-Pro-1 in DMSO stock solution to warm to room temperature before

use.

Prepare a fresh working solution of To-Pro-1 by diluting the stock solution in a suitable

buffer, such as phosphate-buffered saline (PBS), to a final concentration of 0.1 to 1 µM.

The optimal concentration may vary depending on the cell type and experimental

conditions and should be determined empirically.
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Cell Preparation:

For adherent cells, grow them on coverslips or in imaging-compatible plates.

For suspension cells, they can be cytocentrifuged onto a slide or stained in a microfuge

tube.

Fix and permeabilize cells as required by your experimental protocol.

Staining:

Remove the culture medium or fixation buffer and wash the cells once with PBS.

Add the To-Pro-1 working solution to the cells and incubate for 15-30 minutes at room

temperature, protected from light.

Remove the staining solution and wash the cells 2-3 times with PBS.

Imaging:

Mount the coverslips with an appropriate mounting medium.

Visualize the stained cells using a fluorescence microscope with appropriate filter sets for

detecting the green fluorescence of To-Pro-1 (excitation/emission maxima ~515/531 nm).

[4]

Detailed Protocol for Identifying Dead Cells using Flow Cytometry:

Reagent Preparation:

Prepare a fresh working solution of To-Pro-1 by diluting the 1 mM stock solution in a

suitable buffer (e.g., PBS with 1% BSA) to a final concentration of 0.1 to 1 µM.

Cell Preparation:

Harvest and wash the cells, then resuspend them in the desired buffer at a concentration

of 1 x 10^6 cells/mL.
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Staining:

Add the To-Pro-1 working solution to the cell suspension.

Incubate for 15-30 minutes at room temperature, protected from light.

Flow Cytometry Analysis:

Analyze the stained cells on a flow cytometer using the appropriate laser and emission

filters for detecting the green fluorescence of To-Pro-1.

Dead cells will exhibit a bright green fluorescence signal, allowing for their clear distinction

from the live, unstained cell population.

Data Summary
Physical and Chemical Properties of To-Pro-1 Iodide:

Property Value

Molecular Formula C₂₄H₂₉I₂N₃S

Molecular Weight 645.38 g/mol [5]

Appearance Solid

Excitation Maximum (with DNA) 515 nm[4]

Emission Maximum (with DNA) 531 nm[4]

Solvent Dimethyl sulfoxide (DMSO)

Toxicological Data:

Limited quantitative toxicological data is available for To-Pro-1. The Safety Data Sheet (SDS)

from AAT Bioquest for a 5 mM solution in DMSO states that it is not a dangerous substance or

mixture according to the Globally Harmonized System (GHS).[2] However, the SDS for a

similar product from Biotium indicates that the DMSO solvent is a flammable liquid and that

exposure to large amounts may cause health effects.[6] As a general precaution, all nucleic

acid stains should be handled as potential mutagens.
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Endpoint Data

Acute Toxicity No data available

Carcinogenicity No data available

Mutagenicity No data available

Teratogenicity No data available

Workflow Diagram
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Analysis

Disposal
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- Dilute stock in buffer

Add To-Pro-1 to Cells

Collect Liquid Waste:
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Incubate (15-30 min)
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Caption: Workflow for the safe handling and disposal of To-Pro-1.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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BenchChem
Our mission is to be the trusted global source of

essential and advanced chemicals, empowering

scientists and researchers to drive progress in science

and industry.

Contact

Address: 3281 E Guasti Rd

Ontario, CA 91761, United States

Phone: (601) 213-4426

Email: info@benchchem.com
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